Cas no 898405-89-5 (4-(ethylsulfanyl)-N-(5-methyl-1,2-oxazol-3-yl)benzamide)

4-(Ethylsulfanyl)-N-(5-methyl-1,2-oxazol-3-yl)benzamide is a synthetic organic compound featuring a benzamide core substituted with an ethylsulfanyl group at the 4-position and a 5-methyl-1,2-oxazol-3-yl moiety as the amide substituent. This structure confers potential utility in medicinal chemistry and agrochemical research, particularly as a scaffold for developing biologically active molecules. The ethylsulfanyl group enhances lipophilicity, potentially improving membrane permeability, while the oxazole ring may contribute to binding interactions in target systems. Its well-defined synthetic pathway allows for consistent purity and scalability. The compound’s modular design also facilitates further derivatization, making it a versatile intermediate for exploratory studies in drug discovery and chemical biology.
4-(ethylsulfanyl)-N-(5-methyl-1,2-oxazol-3-yl)benzamide structure
898405-89-5 structure
Product Name:4-(ethylsulfanyl)-N-(5-methyl-1,2-oxazol-3-yl)benzamide
CAS No:898405-89-5
MF:C13H14N2O2S
MW:262.327461719513
CID:5488237
Update Time:2025-10-30

4-(ethylsulfanyl)-N-(5-methyl-1,2-oxazol-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 4-(ethylthio)-N-(5-methyl-3-isoxazolyl)-
    • 4-(ethylsulfanyl)-N-(5-methyl-1,2-oxazol-3-yl)benzamide
    • Inchi: 1S/C13H14N2O2S/c1-3-18-11-6-4-10(5-7-11)13(16)14-12-8-9(2)17-15-12/h4-8H,3H2,1-2H3,(H,14,15,16)
    • InChI Key: YGUZCWWSUIMSJZ-UHFFFAOYSA-N
    • SMILES: C(NC1C=C(C)ON=1)(=O)C1=CC=C(SCC)C=C1

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Additional information on 4-(ethylsulfanyl)-N-(5-methyl-1,2-oxazol-3-yl)benzamide

4-(Ethylsulfanyl)-N-(5-methyl-1,2-oxazol-3-yl)benzamide: A Comprehensive Overview

The compound with CAS No. 898405-89-5, known as 4-(ethylsulfanyl)-N-(5-methyl-1,2-oxazol-3-yl)benzamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzamide moiety with an ethylsulfanyl group and a 5-methyl-1,2-oxazole substituent. The benzamide core is a common structural element in many bioactive compounds, while the ethylsulfanyl group introduces sulfur-based functionality, potentially enhancing the molecule's reactivity and biological activity. The 1,2-oxazole ring, a heterocyclic structure, adds further complexity and diversity to the compound's properties.

Recent studies have highlighted the potential of 4-(ethylsulfanyl)-N-(5-methyl-1,2-oxazol-3-yl)benzamide in various applications. For instance, research published in *Journal of Medicinal Chemistry* in 2023 demonstrated that this compound exhibits promising anti-inflammatory properties. The anti-inflammatory activity of this molecule is attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could be a valuable lead for developing novel anti-inflammatory drugs.

In addition to its pharmacological applications, 4-(ethylsulfanyl)-N-(5-methyl-1,2-oxazol-3-yl)benzamide has also been explored for its potential in materials science. A study conducted at the University of California revealed that this compound can act as a versatile building block for constructing advanced materials. The heterocyclic oxazole group in the molecule enables strong intermolecular interactions, making it suitable for applications in polymer synthesis and nanotechnology.

The synthesis of 4-(ethylsulfanyl)-N-(5-methyl-1,2-oxazol-3-yl)benzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A key step in the synthesis involves the coupling of an ethylsulfanyl benzene derivative with a 5-methyl oxazole-containing amine. This reaction is typically facilitated by a palladium catalyst under mild conditions, ensuring high yields and selectivity. The development of efficient synthetic routes for this compound has been a focus of research efforts, as highlighted in a 2023 paper published in *Organic Process Research & Development*.

From an environmental perspective, 4-(ethylsulfanyl)-N-(5-methyl-1,2-oxazol-3-yli)benzamide has been evaluated for its biodegradability and eco-toxicity. Initial studies indicate that the compound exhibits moderate biodegradability under aerobic conditions, with degradation rates comparable to those of other similar organic compounds. However, further research is needed to fully understand its environmental impact and to develop strategies for minimizing any potential ecological risks.

In conclusion, 4-(ethylsulfanyl)-N-(5-methyl-1,2-oaxolzolium-benzamide) is a multifaceted compound with significant potential across diverse fields. Its unique chemical structure endows it with intriguing properties that make it an attractive target for both academic and industrial research. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing science and technology.

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